molecular formula C9H8F4O2 B6305287 5-Fluoro-4-methoxy-3-(trifluoromethyl)benzyl alcohol CAS No. 2091685-35-5

5-Fluoro-4-methoxy-3-(trifluoromethyl)benzyl alcohol

Cat. No.: B6305287
CAS No.: 2091685-35-5
M. Wt: 224.15 g/mol
InChI Key: QIEKZSFGELLSMX-UHFFFAOYSA-N
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Description

5-Fluoro-4-methoxy-3-(trifluoromethyl)benzyl alcohol is a chemical compound with the CAS Number: 2091685-35-5 . Its IUPAC name is (3-fluoro-4-methoxy-5-(trifluoromethyl)phenyl)methanol . The molecular weight of this compound is 224.15 .


Synthesis Analysis

The synthesis of trifluoromethyl ethers can be achieved by indirect strategies and direct strategies . The indirect strategies include the nucleophilic fluorination of ether groups and electrophilic trifluoromethylation of hydroxyl groups . The direct strategies are the direct introduction of the trifluoromethoxy group into organic compounds with trifluoromethoxylation reagents .


Molecular Structure Analysis

The InChI code for this compound is 1S/C9H8F4O2/c1-15-8-6(9(11,12)13)2-5(4-14)3-7(8)10/h2-3,14H,4H2,1H3 . This code provides a unique identifier for the molecular structure of the compound.


Chemical Reactions Analysis

The mechanism of the chemical reactions involving this compound is based on the nucleophilic attack of the carbon-sulfur bond on a positively charged halogen which makes subsequently the nucleophilic substitution by a fluoride possible .


Physical and Chemical Properties Analysis

The compound has a storage temperature of 2-8°C . The compound is shipped at room temperature .

Mechanism of Action

The biological activities of molecules containing the trifluoromethoxy group have made these compounds important targets in pharmaceuticals and agrochemicals . The trifluoromethoxy group’s electron-withdrawing effects and high lipophilicity contribute to these biological activities .

Safety and Hazards

The compound has been classified under the GHS07 hazard class . The hazard statements associated with this compound are H315, H319, and H335 . The precautionary statements are P261, P305, P351, and P338 .

Future Directions

The biological properties of molecules containing the trifluoromethoxy group have made these compounds important targets in pharmaceuticals and agrochemicals, yet their preparation is still a substantial challenge . It is expected that many novel applications of trifluoromethoxy compounds will be discovered in the future .

Properties

IUPAC Name

[3-fluoro-4-methoxy-5-(trifluoromethyl)phenyl]methanol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8F4O2/c1-15-8-6(9(11,12)13)2-5(4-14)3-7(8)10/h2-3,14H,4H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QIEKZSFGELLSMX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1F)CO)C(F)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8F4O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

224.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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